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Compound of Interest

Compound Name: 3-Amino-2-pyrazinecarboxylic acid

Cat. No.: B021745 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of 3-Amino-2-pyrazinecarboxylic
acid, a heterocyclic organic compound of significant interest in medicinal chemistry and drug

development. This document details its chemical identity, physicochemical properties,

synthesis, and biological significance, serving as a crucial resource for professionals in the

field.

Chemical Identity and Structure
3-Amino-2-pyrazinecarboxylic acid is an aromatic heterocyclic compound featuring a

pyrazine ring substituted with an amino group at position 3 and a carboxylic acid group at

position 2. This unique arrangement of functional groups makes it a valuable building block in

the synthesis of more complex molecules.[1]

Chemical Structure:

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 3-aminopyrazine-2-carboxylic acid[1]

CAS Number 5424-01-1[1]

Molecular Formula C₅H₅N₃O₂[1]

Molecular Weight 139.11 g/mol [1]

InChI Key ZAGZIOYVEIDDJA-UHFFFAOYSA-N[1]

SMILES C1=CN=C(C(=N1)C(=O)O)N[1]

Synonyms

3-Amino-2-pyrazinecarboxylic acid, 2-Amino-3-

carboxypyrazine, 3-Aminopyrazinecarboxylic

acid[1]

Physicochemical and Spectroscopic Data
The physicochemical properties of 3-Amino-2-pyrazinecarboxylic acid are essential for its

handling, formulation, and application in chemical synthesis.

Table 2: Physicochemical Properties

Property Value

Appearance Yellow-greenish crystalline powder

Melting Point 205-210 °C (decomposes)[2]

Solubility
Sparingly soluble in DMSO, slightly soluble in

Methanol

pKa 3.65 ± 0.10 (Predicted)

LogP -3.1 (at 20℃ and pH 7)

Table 3: Spectroscopic Data
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Technique Key Features

¹H NMR
Signals corresponding to the two pyrazine ring

protons and the amino group protons.

¹³C NMR
Resonances for the five carbon atoms of the

pyrazine ring and the carboxylic acid group.[1]

FT-IR (cm⁻¹)

Characteristic peaks for N-H stretching of the

amino group, C=O stretching of the carboxylic

acid, and aromatic C-H and C=N stretching.

Mass Spectrometry
Molecular ion peak corresponding to the

molecular weight of the compound.[1]

Experimental Protocols
Synthesis of 3-Amino-2-pyrazinecarboxylic Acid
Two primary methods for the synthesis of 3-Amino-2-pyrazinecarboxylic acid are

documented: hydrolysis of its methyl ester and oxidative degradation of pterine.

Method 1: Hydrolysis of Methyl 3-aminopyrazine-2-carboxylate

This method involves the saponification of the corresponding methyl ester.

Materials: Methyl 3-aminopyrazine-2-carboxylate, Methanol, 1N Sodium Hydroxide (aq), 1N

Hydrochloric Acid (aq).

Procedure:

Suspend Methyl 3-aminopyrazine-2-carboxylate in methanol under a nitrogen atmosphere.

Add 1N aqueous sodium hydroxide and stir the mixture at room temperature for

approximately 50 minutes.

Partially evaporate the methanol under reduced pressure.

Cool the resulting mixture in an ice water bath.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-2-pyrazinecarboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-2-pyrazinecarboxylic-acid
https://www.benchchem.com/product/b021745?utm_src=pdf-body
https://www.benchchem.com/product/b021745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slowly add 1N aqueous hydrochloric acid to precipitate the product.

Collect the solid product by filtration, wash with water, and dry under vacuum.

Method 2: Synthesis from 2-Amino-4-hydroxypteridine (Pterine)

This process involves the reaction of pterine with a strong base at elevated temperatures.[3]

Materials: 2-Amino-4-hydroxypteridine (pterine), Potassium Hydroxide, Water, Hydrochloric

Acid.

Procedure:

Heat a mixture of pterine, potassium hydroxide, and water to 160 °C for several hours.[3]

Cool the reaction solution and acidify with hydrochloric acid to a pH of approximately 2.9

to precipitate the crude product.[3]

Filter the precipitate at a low temperature (e.g., 5 °C).[3]

The crude product can be further purified by recrystallization.

Purification
Recrystallization is a common method for the purification of 3-Amino-2-pyrazinecarboxylic
acid. The choice of solvent is critical and may include water or alcohol-water mixtures. Purity

can be assessed by High-Performance Liquid Chromatography (HPLC) and melting point

determination.

Biological Significance and Applications
3-Amino-2-pyrazinecarboxylic acid is a key intermediate in the synthesis of various

biologically active compounds.[4] Its derivatives have shown promise in several therapeutic

areas.

Anticancer Activity: The 3-aminopyrazine-2-carboxamide core is a crucial scaffold for the

development of Fibroblast Growth Factor Receptor (FGFR) inhibitors.[5] Derivatives have

demonstrated the ability to block the activation of FGFR and its downstream signaling
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pathways, showing potent antitumor activity in cancer cell lines with FGFR abnormalities.[5]

Transition metal complexes of 3-aminopyrazine-2-carboxylic acid have also displayed

significant anticancer activity.[6]

Antimicrobial Activity: N-substituted 3-aminopyrazine-2-carboxamides have been evaluated

for their antimycobacterial, antibacterial, and antifungal properties.[7] Some derivatives have

shown notable activity against Mycobacterium tuberculosis.[7]

Workflow and Logical Relationships
The following diagram illustrates the general workflow from synthesis to the application of 3-
Amino-2-pyrazinecarboxylic acid in drug discovery.
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Synthesis and Application Workflow of 3-Amino-2-pyrazinecarboxylic Acid
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Caption: Synthesis and Application Workflow.
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Safety and Handling
3-Amino-2-pyrazinecarboxylic acid should be handled with appropriate safety precautions in

a laboratory setting. It may cause skin and eye irritation.[1] It is recommended to use personal

protective equipment, including gloves, safety glasses, and a lab coat, when handling this

compound. For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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